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Compound of Interest

Compound Name: 2-Aminoisonicotinic acid

Cat. No.: B083458 Get Quote

Essential Safety and Handling Guide for 2-
Aminoisonicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Aminoisonicotinic acid (CAS No. 13362-28-2), ensuring the safety of laboratory personnel

and the integrity of research. Adherence to these procedures is critical for minimizing risks and

establishing a secure operational environment.

Hazard Identification and Classification
2-Aminoisonicotinic acid is a white to off-white powder that presents several health hazards.

[1] It is crucial to understand these risks before handling the substance. The primary hazards

are outlined in the GHS classification below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Skin Irritation 2
H315: Causes skin irritation.[2]

[3][4]

Eye Irritation 2
H319: Causes serious eye

irritation.[2][3][4]

Specific target organ toxicity —

Single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.[2][3][4]

Signal Word: Warning[2][3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following table details

the required PPE for handling 2-Aminoisonicotinic acid.
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Body Part PPE Required
Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or goggles.[5]

Must be compliant with EN 166

(EU) or NIOSH (US)

standards.[5]

Hands Chemical-resistant gloves.

Inspect gloves for integrity

before each use.[5]

Recommended materials

include nitrile rubber or butyl

rubber.[3] Use proper glove

removal technique to avoid

skin contact.[5]

Body Laboratory coat.
To protect against incidental

skin contact.

Respiratory

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 136 approved

respirator may be required for

large quantities or in cases of

insufficient ventilation.[4]

Avoid breathing dust.[2][3][5]

Safe Handling and Storage
Proper handling and storage are essential to maintain the chemical's stability and prevent

accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Avoid the formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in the laboratory.
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Storage:

Store in a tightly closed container.[2][3]

Keep in a dry, cool, and well-ventilated place.[2][3]

Store away from strong oxidizing agents, strong acids, and strong bases.[3][4]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[2][3][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2][3] Remove contaminated

clothing and wash it before reuse.[2] If skin

irritation persists, seek medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[2]

[3][5] Seek immediate medical attention.[3][4]

Ingestion
Do NOT induce vomiting. Clean mouth with

water. Seek medical attention.[4]

Spill and Disposal Procedures
Spill Response:

Evacuate the area.

Wear appropriate PPE as detailed in Section 2.

Avoid breathing dust.
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Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[3][4][5]

Do not let the chemical enter drains.[5]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of as unused product.[5]

Physical and Chemical Properties
Property Value

CAS Number 13362-28-2[1][6][7]

Molecular Formula C₆H₆N₂O₂[6][8]

Molecular Weight 138.12 g/mol [6][8]

Appearance Off-white to brown powder[6]

Melting Point 300-302 °C[6]

Safe Handling Workflow for 2-Aminoisonicotinic
Acid
The following diagram outlines the logical workflow for the safe handling of 2-
Aminoisonicotinic acid, from preparation to disposal.
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Workflow for Safe Handling of 2-Aminoisonicotinic Acid

Preparation

Handling

Cleanup & Disposal

Start: Review SDS

Don Appropriate PPE:
- Goggles
- Lab Coat

- Nitrile/Butyl Gloves

1. Assess Hazards

Set Up Workspace:
- Chemical Fume Hood

- Spill Kit Ready

2. Ensure Protection

Weighing:
- Use anti-static weigh boat

- Minimize dust

3. Begin Handling

Reaction/Use:
- Keep container closed

- Monitor for incompatibilities

4. Proceed with experiment

Decontaminate:
- Clean workspace

- Wipe down equipment

5. Experiment Complete

Waste Disposal:
- Collect in labeled container

- Follow institutional guidelines

6. Segregate Waste

Remove PPE:
- Remove gloves last

- Wash hands thoroughly

7. Finalize Disposal

End

8. Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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